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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738 Get Quote

An In-depth Guide to the Molar Mass and Formula of Cadmium Sulfate Octahydrate

This technical guide provides a comprehensive overview of the chemical formula and molar

mass of cadmium sulfate octahydrate, tailored for researchers, scientists, and professionals

in drug development. The document outlines the precise chemical composition, a detailed

methodology for molar mass calculation, and presents all quantitative data in a clear, tabular

format.

Chemical Formula and Composition
Cadmium sulfate is an inorganic compound that can exist in various states of hydration. The

most common hydrated form is the octahydrate, which has the precise chemical formula

3CdSO₄·8H₂O.[1][2][3] This formula indicates that three units of cadmium sulfate (CdSO₄) are

associated with eight molecules of water (H₂O) in the crystalline structure.

The compound is composed of the following elements:

Cadmium (Cd)

Sulfur (S)

Oxygen (O)

Hydrogen (H)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7798738?utm_src=pdf-interest
https://www.benchchem.com/product/b7798738?utm_src=pdf-body
https://www.benchchem.com/product/b7798738?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://wap.guidechem.com/encyclopedia/cadmium-sulfate-octahydrate-dic15715.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A detailed breakdown of the number of atoms of each element in one formula unit of

3CdSO₄·8H₂O is as follows:

Cadmium (Cd): 3 atoms

Sulfur (S): 3 atoms

Oxygen (O): 20 atoms (3 * 4 from sulfate + 8 * 1 from water)

Hydrogen (H): 16 atoms (8 * 2 from water)

The fully expanded molecular formula can also be written as Cd₃S₃H₁₆O₂₀.[4]

Molar Mass Data
The molar mass of cadmium sulfate octahydrate is calculated by summing the atomic

masses of all atoms present in its chemical formula. The table below summarizes the standard

atomic weights of the constituent elements and the final calculated molar mass of the

compound.

Element (Symbol)
Atomic Mass (
g/mol )

Count in Formula
(3CdSO₄·8H₂O)

Total Mass
Contribution (
g/mol )

Cadmium (Cd) 112.414[5][6] 3 337.242

Sulfur (S) 32.066[7][8] 3 96.198

Oxygen (O) 15.999[9][10] 20 319.980

Hydrogen (H) 1.008[11] 16 16.128

Total Molar Mass 769.548

The calculated molar mass of 769.548 g/mol aligns with published values of 769.546 g/mol .[1]

[2]
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Protocol for Molar Mass Determination (Theoretical
Calculation)
This protocol details the theoretical methodology for calculating the molar mass of cadmium
sulfate octahydrate (3CdSO₄·8H₂O) from its chemical formula and the standard atomic

weights of its constituent elements.

Objective: To accurately determine the molar mass of 3CdSO₄·8H₂O.

Materials:

Standard Periodic Table with accepted atomic weight values.

Chemical formula of cadmium sulfate octahydrate: 3CdSO₄·8H₂O.

Procedure:

Identify Constituent Elements: Deconstruct the chemical formula to identify all unique

elements present. For 3CdSO₄·8H₂O, the elements are Cadmium (Cd), Sulfur (S), Oxygen

(O), and Hydrogen (H).

Determine Atom Count: Count the number of atoms for each element within one formula unit.

Cadmium (Cd): The subscript for Cd is 1, multiplied by the coefficient 3, yielding 3 atoms.

Sulfur (S): The subscript for S is 1, multiplied by the coefficient 3, yielding 3 atoms.

Oxygen (O): There are 4 oxygen atoms in each sulfate (SO₄) group, multiplied by 3, giving

12 atoms. Additionally, there is 1 oxygen atom in each water (H₂O) molecule, multiplied by

8, giving 8 atoms. The total oxygen count is 12 + 8 = 20 atoms.

Hydrogen (H): There are 2 hydrogen atoms in each water molecule, multiplied by 8,

yielding 16 atoms.

Obtain Standard Atomic Weights: From a reliable source, such as the IUPAC Periodic Table,

obtain the standard atomic weight (in g/mol ) for each element.
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Cd: 112.414 g/mol

S: 32.066 g/mol

O: 15.999 g/mol

H: 1.008 g/mol

Calculate Total Mass for Each Element: Multiply the atom count of each element by its

respective atomic weight to find its total mass contribution to the compound.

Mass from Cd = 3 * 112.414 g/mol = 337.242 g/mol

Mass from S = 3 * 32.066 g/mol = 96.198 g/mol

Mass from O = 20 * 15.999 g/mol = 319.980 g/mol

Mass from H = 16 * 1.008 g/mol = 16.128 g/mol

Sum for Total Molar Mass: Add the total mass contributions from all elements to determine

the final molar mass of the compound.

Molar Mass = 337.242 + 96.198 + 319.980 + 16.128 = 769.548 g/mol .

Visualization of Molar Mass Calculation
The following diagram illustrates the logical workflow for calculating the molar mass of

cadmium sulfate octahydrate by breaking down the formula into its elemental components.
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3CdSO₄·8H₂O
Molar Mass = 769.548 g/mol

3 x Cadmium Sulfate (CdSO₄)

8 x Water (H₂O)

3 x Cd
(3 x 112.414)

3 x S
(3 x 32.066)

12 x O
(12 x 15.999)

16 x H
(16 x 1.008)

8 x O
(8 x 15.999)

Σ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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